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Compound of Interest

Compound Name: Trilaciclib hydrochloride

Cat. No.: B8069058

Essential Safety and Handling Guide for
Trilaciclib Hydrochloride

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Trilaciclib hydrochloride. Given the conflicting information across
different safety data sheets (SDS), a conservative approach to personal protective equipment
(PPE) is strongly recommended. This document is intended to empower researchers,
scientists, and drug development professionals with the necessary protocols to handle this
compound safely.

Hazard Assessment and Conflicting Data

Trilaciclib hydrochloride is an inhibitor of cyclin-dependent kinases 4 and 6 (Cdk4 and Cdk6)
used to decrease the incidence of chemotherapy-induced myelosuppression.[1] Analysis of
available SDS reveals significant discrepancies in hazard classification. While some suppliers
classify the substance as non-hazardous, others identify it as harmful if swallowed, a skin and
eye irritant, and potentially toxic in contact with skin.[2][3][4]

Due to these inconsistencies and its use in a cytotoxic context, it is prudent to handle
Trilaciclib hydrochloride as a hazardous compound. The following table summarizes the
conflicting GHS hazard statements found in various SDS.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8069058?utm_src=pdf-interest
https://www.benchchem.com/product/b8069058?utm_src=pdf-body
https://www.benchchem.com/product/b8069058?utm_src=pdf-body
https://www.caymanchem.com/product/37297
https://cdn.caymanchem.com/cdn/msds/37297m.pdf
https://file.medchemexpress.com/batch_PDF/HY-101467/Trilaciclib-SDS-MedChemExpress.pdf
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Trilaciclib_(G1T28)_1374743-00-6.pdf
https://www.benchchem.com/product/b8069058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Statement GHS Classification Source

Not classified as hazardous - Cayman Chemical SDS[2]

MedchemExpress SDS, Sun-

H302: Harmful if swallowed Acute toxicity, oral (Cat. 4) )
shine Chem SDSJ[3][4]

H311: Toxic in contact with o )
i Acute toxicity, dermal (Cat. 3) Sun-shine Chem SDS[4]
skin

H315: Causes skin irritation Skin corrosion/irritation (Cat. 2) MedchemExpress SDS[3]

H314: Causes severe skin ) ] )
Skin corrosion (Cat. 1B) Sun-shine Chem SDS[4]
burns and eye damage

H319: Causes serious eye )
ritati Serious eye damage (Cat. 2A) MedchemExpress SDS[3]
irritation

H318: Causes serious eye ] ]
Serious eye damage (Cat. 1) Sun-shine Chem SDS[4]
damage

Recommended Personal Protective Equipment
(PPE)

Based on the more severe hazard classifications and general guidelines for handling
hazardous drugs, the following PPE is mandatory.[3][5][6]
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PPE Component Specification

Two pairs of chemotherapy-rated gloves (tested
) against ASTM D6978 standard). The inner glove
Hand Protection
should be worn under the gown cuff, and the

outer glove over the cuff.[5][7]

A disposable, impermeable gown with long

Body Protection sleeves, a closed back, and knit or elastic cuffs.

[3][6]

Safety goggles with side shields.[3] A full-face
shield should be worn in addition to goggles if

Eye and Face Protection ] ] ]
there is a risk of splashes or aerosol generation.

[5]

A NIOSH-certified N95 respirator or higher level
) ) of protection is required when handling the
Respiratory Protection ) ) )
powder outside of a containment device (e.g.,

fume hood, BSC).[5]

Disposable shoe covers should be worn in the
Footwear handling area and removed before exiting to

prevent the spread of contamination.[5]

Operational and Disposal Plans: Procedural
Guidance

Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

1. Preparation and Handling:

» Engineering Controls: All handling of Trilaciclib hydrochloride powder should be performed
within a certified chemical fume hood, biological safety cabinet (BSC), or other containment
primary engineering control (C-PEC) to minimize inhalation exposure.[8]
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Pre-Handling: Before handling, ensure a designated area is prepared. Gather all necessary
equipment, including PPE, and verify that a safety shower and eye wash station are
accessible.[3]

Donning PPE: Don PPE in the following order: shoe covers, inner gloves, gown, N95
respirator, face shield/goggles, and finally, outer gloves over the gown's cuffs.[5]

Weighing and Reconstitution: Handle the solid compound carefully to avoid generating dust.
[8] When reconstituting, add the solvent slowly and gently swirl to dissolve; do not shake or
vortex to prevent aerosolization.[9]

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating
agent or cleaning solution.

. Spill Management:
Evacuation: Evacuate non-essential personnel from the area.
Containment: Prevent further leakage or spillage if it is safe to do so.[4]
PPE: Wear full PPE, including respiratory protection, before cleaning the spill.[4]

Cleaning: For liquid spills, absorb the material with an inert, liquid-binding material (e.g.,
diatomite).[3] For powder spills, gently cover with damp absorbent material to avoid raising
dust.

Collection: Collect all contaminated materials into a sealed, clearly labeled hazardous waste
container.

Decontamination: Clean the spill area thoroughly.[8]
. Disposal Plan:

Waste Segregation: All disposable PPE (gloves, gown, shoe covers) and materials used in
handling (e.g., pipette tips, tubes, cleaning materials) are considered contaminated and must
be disposed of as hazardous waste.
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o Waste Containers: Place all contaminated waste in a designated, sealed, and clearly labeled
hazardous waste container.[3]

» Disposal Method: Do not dispose of Trilaciclib hydrochloride or its contaminated waste
with household or regular laboratory trash.[2] Arrange for disposal through a licensed
professional waste disposal service in accordance with local, state, and federal regulations.
[4] For unused or expired medicine, follow institutional guidelines or FDA recommendations
for non-flush list drugs, which involve mixing with an unappealing substance in a sealed
container before placing it in the trash, if a take-back program is unavailable.[10]

Workflow for Safe Handling of Trilaciclib
Hydrochloride
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Safe Handling Workflow for Trilaciclib Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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